Cas no 500300-26-5 (2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid)

2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid is a heterocyclic compound featuring a fused pyrimidoquinoline scaffold with a carboxylic acid functional group. This structure imparts significant potential for applications in medicinal chemistry, particularly as a building block for the synthesis of biologically active molecules. Its rigid polycyclic framework and multiple hydrogen-bonding sites make it a valuable intermediate in the development of pharmaceuticals, such as kinase inhibitors or antimicrobial agents. The compound's high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows. Its stability under standard laboratory conditions further enhances its utility in research and industrial settings.
2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid structure
500300-26-5 structure
Product Name:2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid
CAS No:500300-26-5
MF:C12H7N3O4
MW:257.201682329178
CID:5233514
Update Time:2025-10-21

2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid
    • Pyrimido[4,5-b]quinoline-5-carboxylic acid, 1,2,3,4-tetrahydro-2,4-dioxo-
    • Inchi: 1S/C12H7N3O4/c16-10-8-7(11(17)18)5-3-1-2-4-6(5)13-9(8)14-12(19)15-10/h1-4H,(H,17,18)(H2,13,14,15,16,19)
    • InChI Key: QBYSISHGTFQZKT-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(C(O)=O)=C2C(=O)NC(=O)NC=12

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Additional information on 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid

2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid (CAS 500300-26-5): A Comprehensive Overview

2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid (CAS 500300-26-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, often referred to as a pyrimidoquinoline derivative, exhibits a unique structural framework that makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers and pharmaceutical companies are increasingly exploring its potential due to its versatile applications and intriguing chemical properties.

The molecular structure of 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid combines a pyrimidine ring fused with a quinoline core, which is further functionalized with carboxylic acid and keto groups. This arrangement contributes to its ability to interact with various biological targets, making it a promising candidate for the development of novel therapeutics. The compound's CAS number 500300-26-5 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most compelling aspects of 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid is its role in the design of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The compound's structural motifs align well with the pharmacophores required for kinase inhibition, making it a valuable scaffold for drug development. Researchers are particularly interested in optimizing its derivatives to enhance selectivity and potency.

In addition to its pharmaceutical applications, 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid is also explored in material science. Its conjugated system and functional groups allow for potential use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable complexes with metals further expands its utility in catalysis and sensor technologies.

The synthesis of 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid typically involves multi-step reactions, starting from readily available precursors like anthranilic acid and urea derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve efficiency. The compound's CAS 500300-26-5 is often referenced in patents and academic publications, highlighting its industrial and academic significance.

From a commercial perspective, the demand for pyrimidoquinoline derivatives is on the rise, driven by their potential in drug discovery and material science. Suppliers and manufacturers are increasingly listing 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid in their catalogs, catering to the needs of researchers and developers. Its CAS number 500300-26-5 serves as a key identifier for procurement and regulatory compliance.

In conclusion, 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimido[4,5-b]quinoline-5-carboxylic acid (CAS 500300-26-5) represents a fascinating compound with broad applications in medicine, materials, and beyond. Its unique structure and functional versatility continue to inspire innovation across multiple scientific disciplines. As research progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in science and technology.

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